Cas no 110967-34-5 (1H-Indazole,3-ethyl-5-methyl-)

1H-Indazole,3-ethyl-5-methyl- structure
1H-Indazole,3-ethyl-5-methyl- structure
Product Name:1H-Indazole,3-ethyl-5-methyl-
CAS No:110967-34-5
MF:C10H12N2
MW:160.215682029724
CID:129042
PubChem ID:13706103
Update Time:2025-04-18

1H-Indazole,3-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,3-ethyl-5-methyl-
    • 3-ethyl-5-methyl-2H-indazole
    • 3-ETHYL-5-METHYL-1H-INDAZOLE
    • AGN-PC-00NNA6
    • CTK8G5661
    • INDAZOLE, 3-ETHYL-5-METHYL-
    • MB69231
    • SureCN7352631
    • SCHEMBL7352631
    • 110967-34-5
    • 1H-Indazole, 3-ethyl-5-methyl-
    • Inchi: 1S/C10H12N2/c1-3-9-8-6-7(2)4-5-10(8)12-11-9/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: URVJQVBRGZLRNH-UHFFFAOYSA-N
    • SMILES: N1C(CC)=C2C=C(C)C=CC2=N1

Computed Properties

  • Exact Mass: 159.09233
  • Monoisotopic Mass: 160.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 25.78
  • LogP: 2.43370
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